Cas no 874491-64-2 (3-Pyridinamine, 5-chloro-2-phenoxy-)

• Product Name: 3-Pyridinamine, 5-chloro-2-phenoxy-
• CAS No: 874491-64-2
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1893242
• PubChem ID: 57942317
• Update Time: 2025-04-21

3-Pyridinamine, 5-chloro-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-chloro-2-phenoxy-
• SCHEMBL306371
• 3-pyridinamine,5-chloro-2-phenoxy-
• AKOS020239471
• 5-chloro-2-phenoxy-pyridin-3-ylamine
• 874491-64-2
• TZRLXEIAOOJLIT-UHFFFAOYSA-N
• 5-Chloro-2-phenoxypyridin-3-amine, AldrichCPR
• 5-CHLORO-2-PHENOXYPYRIDIN-3-AMINE

• Inchi： 1S/C11H9ClN2O/c12-8-6-10(13)11(14-7-8)15-9-4-2-1-3-5-9/h1-7H,13H2
• InChI Key： TZRLXEIAOOJLIT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)N)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.0403406Da
• Monoisotopic Mass: 220.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1Ų